Cas no 2137606-37-0 (3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-)

• Product Name: 3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-
• CAS No: 2137606-37-0
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5277583
• PubChem ID: 165446333
• Update Time: 2025-10-25

3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-
• 3-(aminomethyl)-2-(azetidin-3-yl)-3-methylpentan-2-ol
• EN300-683800
• 2137606-37-0

• Inchi： 1S/C10H22N2O/c1-4-9(2,7-11)10(3,13)8-5-12-6-8/h8,12-13H,4-7,11H2,1-3H3
• InChI Key： ZYQWDZDTMXPTPR-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)(CN)CC)C1CNC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl-

Comprehensive Overview of 3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- (CAS No. 2137606-37-0)

In the rapidly evolving field of pharmaceutical and organic chemistry, 3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- (CAS No. 2137606-37-0) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its azetidine core and aminomethyl substituents, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its stereochemical complexity and the versatility it offers in synthetic pathways.

The compound's molecular framework combines a four-membered azetidine ring with a branched alkyl chain, making it a valuable intermediate for designing bioactive molecules. Its CAS No. 2137606-37-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate that scientists are exploring its role in targeted drug delivery systems and enzyme inhibition, aligning with the broader demand for precision medicine and small-molecule therapeutics.

One of the key reasons behind the popularity of 3-Azetidinemethanol derivatives is their potential to modulate biological pathways with high specificity. For instance, the α-methyl and aminomethyl groups in its structure are known to influence binding affinity to certain protein targets. This has led to a surge in studies investigating its utility in neurological disorders and metabolic diseases, topics that dominate current biomedical research.

From a synthetic chemistry perspective, the compound's stereocenters pose both challenges and opportunities. Advanced techniques such as asymmetric synthesis and chiral resolution are often employed to obtain enantiomerically pure forms. The azetidine ring, a less common heterocycle compared to pyrrolidine or piperidine, adds to the novelty of this molecule, making it a subject of patent filings and academic publications.

Environmental and green chemistry considerations are also driving interest in CAS No. 2137606-37-0. With the pharmaceutical industry under pressure to adopt sustainable practices, researchers are evaluating catalytic methods to synthesize this compound with minimal waste. Questions like "How to optimize the yield of 3-Azetidinemethanol derivatives?" or "What are the biodegradation pathways of this compound?" are increasingly common in scientific forums.

In summary, 3-Azetidinemethanol, α-[1-(aminomethyl)-1-methylpropyl]-α-methyl- represents a fascinating intersection of structural innovation and practical utility. Its CAS No. 2137606-37-0 serves as a gateway to a wealth of research aimed at addressing some of the most pressing challenges in modern chemistry and medicine. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents and functional materials.